Cas no 115201-28-0 ((2S)-2-amino-3-methyl-1-(pyrrolidin-1-yl)butan-1-one hydrochloride)

• Product Name: (2S)-2-amino-3-methyl-1-(pyrrolidin-1-yl)butan-1-one hydrochloride
• CAS No: 115201-28-0
• MF: C₉H₁₉ClN₂O
• MW: 206.712961435318
• MDL: MFCD18838850
• CID: 3163313
• PubChem ID: 54593207
• Update Time: 2025-11-02

(2S)-2-amino-3-methyl-1-(pyrrolidin-1-yl)butan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S)-2-Amino-3-methyl-1-pyrrolidin-1-ylbutan-1-one hydrochloride
• HCl-Val-Pyrrolidide
• (2S)-2-amino-3-methyl-1-pyrrolidin-1-ylbutan-1-one
• (2S)-2-amino-3-methyl-1-(pyrrolidin-1-yl)butan-1-one hydrochloride
• (S)-2-amino-3-methyl-1-(pyrrolidin-1-yl)butan-1-one hydrochloride
• E88055
• 115201-28-0
• SCHEMBL9512282
• (2S)-2-amino-3-methyl-1-pyrrolidin-1-ylbutan-1-one;hydrochloride
• CS-0261028
• EN300-76747
• Z1449745496
• AKOS026744196
• AS-83945
• (S)-2-Amino-3-methyl-1-pyrrolidino-1-butanone HCl

• MDL： MFCD18838850
• Inchi： 1S/C9H18N2O.ClH/c1-7(2)8(10)9(12)11-5-3-4-6-11;/h7-8H,3-6,10H2,1-2H3;1H/t8-;/m0./s1
• InChI Key： NOSWZVAQTQGCDW-QRPNPIFTSA-N
• SMILES： Cl.O=C([C@H](C(C)C)N)N1CCCC1

Computed Properties

• Exact Mass: 206.1185909g/mol
• Monoisotopic Mass: 206.1185909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3Ų

Additional information on (2S)-2-amino-3-methyl-1-(pyrrolidin-1-yl)butan-1-one hydrochloride

Comprehensive Guide to (2S)-2-amino-3-methyl-1-(pyrrolidin-1-yl)butan-1-one hydrochloride (CAS No. 115201-28-0)

(2S)-2-amino-3-methyl-1-(pyrrolidin-1-yl)butan-1-one hydrochloride (CAS No. 115201-28-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This chiral molecule features a unique structure combining an amino acid backbone with a pyrrolidine moiety, making it valuable for drug discovery and medicinal chemistry applications. The hydrochloride salt form enhances its stability and solubility, which are critical properties for research and development purposes.

The compound's molecular formula is C₉H₁₉ClN₂O, with a molecular weight of 206.72 g/mol. Its stereochemistry at the 2-position (S-configuration) is particularly important for interactions with biological targets, as enantiopure compounds often exhibit distinct pharmacological profiles. Researchers frequently explore derivatives of this scaffold for their potential as enzyme inhibitors, receptor modulators, or bioactive probes in neurological and metabolic studies.

In recent years, the scientific community has shown growing interest in pyrrolidine-containing compounds like (2S)-2-amino-3-methyl-1-(pyrrolidin-1-yl)butan-1-one hydrochloride due to their prevalence in FDA-approved drugs. The pyrrolidine ring serves as a versatile pharmacophore that can improve drug-like properties such as membrane permeability and metabolic stability. This has led to increased searches for "pyrrolidine derivatives in drug design" and "chiral amine synthesis techniques" across academic and industrial research platforms.

The synthesis of CAS 115201-28-0 typically involves asymmetric synthesis routes to control the critical stereocenter. Modern approaches often employ organocatalysis or transition metal-catalyzed reactions to achieve high enantiomeric purity. These methods align with current trends in green chemistry and sustainable pharmaceutical manufacturing, topics that dominate contemporary chemical research discussions.

Analytical characterization of this compound requires advanced techniques including chiral HPLC, mass spectrometry, and NMR spectroscopy. The hydrochloride salt form produces characteristic peaks in the 1H NMR spectrum, particularly for the pyrrolidine protons (δ 1.8-3.5 ppm) and the amino acid moiety (δ 3.7-4.2 ppm). These analytical data are crucial for quality control in research applications.

From a commercial perspective, (2S)-2-amino-3-methyl-1-(pyrrolidin-1-yl)butan-1-one hydrochloride serves as a valuable building block for pharmaceutical intermediates. Market analysis shows growing demand for such chiral amines, driven by the expanding precision medicine sector and increased focus on targeted therapies. Suppliers typically offer this compound with >98% purity, often with certificates of analysis detailing enantiomeric excess and residual solvent content.

Storage and handling recommendations for CAS 115201-28-0 follow standard protocols for amino acid derivatives. The compound should be kept in a cool, dry environment (typically 2-8°C) under inert atmosphere when long-term storage is required. These precautions maintain the compound's stability and prevent degradation of the sensitive functional groups.

Research applications of this compound frequently appear in studies of neurological targets and metabolic pathways. The structural features allow for diverse modifications, making it a versatile scaffold in medicinal chemistry programs. Recent publications have explored its derivatives as potential modulators of G-protein coupled receptors (GPCRs) and ion channels, reflecting current hot topics in neuroscience research.

The safety profile of (2S)-2-amino-3-methyl-1-(pyrrolidin-1-yl)butan-1-one hydrochloride has been documented in various research settings. While comprehensive toxicological data may be limited for this specific compound, structural analogs suggest standard laboratory precautions are sufficient for research use. This aligns with frequently searched questions about "amino acid derivative safety" and "pyrrolidine compound handling."

Future directions for this compound class include exploration in prodrug development and bioconjugation strategies. The amino group provides an excellent handle for further functionalization, while the ketone moiety offers potential for Schiff base formation or reductive amination reactions. These applications correspond with trending searches for "versatile pharmaceutical intermediates" and "multifunctional chiral building blocks."

In summary, (2S)-2-amino-3-methyl-1-(pyrrolidin-1-yl)butan-1-one hydrochloride (CAS No. 115201-28-0) represents an important tool for modern drug discovery. Its unique structural features, synthetic accessibility, and potential biological relevance make it a compound of continuing interest to researchers worldwide. As the pharmaceutical industry increasingly focuses on chiral therapeutics and targeted drug delivery, compounds like this will likely maintain their significance in chemical research and development.